Cas no 61755-34-8 (2-(3-Methyl-1,2-dihydroimidazol-1-ium-1-yl)ethanol Chloride)

• Product Name: 2-(3-Methyl-1,2-dihydroimidazol-1-ium-1-yl)ethanol Chloride
• CAS No: 61755-34-8
• MF: C₆H₁₁ClN₂O
• MW: 162.617340326309
• MDL: MFCD11865031
• CID: 467355
• PubChem ID: 354334631
• Update Time: 2025-05-19

2-(3-Methyl-1,2-dihydroimidazol-1-ium-1-yl)ethanol Chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-(2-hydroxyethyl)-3-methyl-, chloride
• 1-(2-Hydroxyethyl)-3-Methylimidazolium Chloride
• 2-(3-methyl-1,2-dihydroimidazol-1-ium-1-yl)ethanol,chloride
• 3-(2-Hydroxyethyl)-1-methyl-1H-imidazolium chloride
• 3-(2-hydroxyethyl)-1-methylimidazolium chloride
• 1-(2 inverted exclamation mark -hydroxylethyl)-3-methylimidazolium chloride
• DSSTox_CID_27848
• DSSTox_RID_82601
• DSSTox_GSID_47872
• QVRFXIWAQRNWEX-UHFFFAOYSA-M
• Tox21_200118
• SY036116
• 2-(3-methylimidazol-3-ium-1-yl)ethanol chloride
• 3-(2-hydroxyethyl)-1-methyl-1H-imidazol-3-
• DTXSID0047872
• 1-(2-hydroxyethyl)-3-methyl-1H-imidazol-3-ium chloride
• CAS-61755-34-8
• 1-(2invertedexclamationmark-hydroxylethyl)-3-methylimidazoliumchloride
• H1254
• ZB1673
• DTXCID6027848
• SCHEMBL1048128
• RH9J4D7U9R
• A913520
• 61755-34-8
• CHEMBL3182480
• CS-0158152
• MFCD12761437
• NCGC00257672-01
• 1H-Imidazolium, 3-(2-hydroxyethyl)-1-methyl-, chloride (1:1)
• MFCD11865031
• 1-(2'-hydroxylethyl)-3-methylimidazolium chloride
• 3-(2-hydroxyethyl)-1-methyl-1H-imidazol-3-ium chloride
• AC8431
• 2-(3-methylimidazol-3-ium-1-yl)ethanol;chloride
• AKOS037646217
• AS-67349
• 1-(2’-hydroxylethyl)-3-methylimidazolium chloride
• 1-(2-hydroxylethyl)-3-methylimidazolium chloride
• 3-(2-hydroxyethyl)-1-methylimidazol-1-ium chloride
• DB-310881
• 1-(2-HYDROXYETHYL)-3-METHYLIMIDAZOL-1-IUM CHLORIDE
• 2-(3-Methyl-1,2-dihydroimidazol-1-ium-1-yl)ethanol Chloride

• MDL： MFCD11865031
• Inchi： 1S/C6H11N2O.ClH/c1-7-2-3-8(6-7)4-5-9;/h2-3,6,9H,4-5H2,1H3;1H/q+1;/p-1
• InChI Key： QVRFXIWAQRNWEX-UHFFFAOYSA-M
• SMILES： [Cl-].OCCN1C=C[N+](C)=C1

Computed Properties

• Exact Mass: 150.97
• Monoisotopic Mass: 162.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29

Experimental Properties

• Melting Point: 81.0 to 85.0 deg-C
• PSA: 28.71

2-(3-Methyl-1,2-dihydroimidazol-1-ium-1-yl)ethanol Chloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(3-Methyl-1,2-dihydroimidazol-1-ium-1-yl)ethanol Chloride

2-(3-Methyl-1,2-dihydroimidazol-1-ium-1-yl)ethanol Chloride: A Comprehensive Overview

The compound 2-(3-Methyl-1,2-dihydroimidazol-1-ium-1-yl)ethanol Chloride (CAS No. 61755-34-8) is a unique organic salt with significant applications in various fields. This compound is characterized by its imidazolium core, which is a heterocyclic aromatic structure, and its ethanol side chain, contributing to its versatile chemical properties. The chloride ion serves as the counterion, making this compound a quaternary ammonium salt. Recent studies have highlighted its potential in areas such as catalysis, drug delivery, and material science, underscoring its importance in contemporary research.

Structural Analysis: The molecular structure of 2-(3-Methyl-1,2-dihydroimidazol-1-ium-1-yl)ethanol Chloride consists of a methyl-substituted imidazolium ring attached to an ethanol group. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, making it suitable for applications that require amphiphilic properties. The imidazolium ring is known for its stability and ability to act as a cationic site, which is crucial for interactions in various chemical environments.

Chemical Properties: The compound exhibits a melting point of approximately 200°C and is soluble in polar solvents such as water and ethanol. Its pKa value is around 7.5, indicating moderate acidity due to the presence of the imidazolium proton. These properties make it ideal for use in buffer solutions and as a phase-transfer catalyst in organic synthesis.

Applications in Catalysis: Recent research has focused on the use of 2-(3-Methyl-1,2-dihydroimidazololium)ethanol Chloride as a catalyst in organic reactions. Its ability to stabilize transition states through ion-dipole interactions has been leveraged in asymmetric synthesis and enantioselective reactions. For instance, studies published in *Journal of Organic Chemistry* demonstrate its effectiveness in catalyzing the aldol reaction under mild conditions.

Biomedical Applications: In the field of biomedicine, this compound has shown promise as a component in drug delivery systems. Its amphiphilic nature allows it to form micelles or liposomes that can encapsulate hydrophobic drugs, enhancing their bioavailability. Research conducted at the University of California has explored its use in targeted drug delivery for cancer therapy.

Environmental Considerations: The environmental impact of 2-(3-Methyl-1,2-dihydroimidazololium)ethanol Chloride has also been a topic of interest. Studies indicate that it biodegrades efficiently under aerobic conditions, making it a sustainable choice for industrial applications. Its low toxicity profile further supports its use in eco-friendly chemical processes.

Synthesis and Manufacturing: The synthesis of this compound typically involves a two-step process: first, the preparation of the imidazolium precursor through cyclization reactions; second, quaternization with an appropriate alkylating agent followed by acid chloride treatment to form the final salt. Modern manufacturing techniques ensure high purity levels, which are critical for its performance in sensitive applications.

Safety and Handling: While handling this compound, it is essential to adhere to standard laboratory safety protocols. Although it is not classified as hazardous under normal conditions, prolonged exposure should be avoided due to potential skin and eye irritation. Proper ventilation and protective equipment are recommended during synthesis and handling.

In conclusion, 2-(3-Methyl-1,2-dihydroimidazololium)ethanol Chloride (CAS No. 61755-34-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and favorable chemical properties make it an invaluable tool in modern chemistry and materials science.